1-Bromo-2-(3-methyl-butyl)-benzene

• Molecular Formula: C11H15Br
• Molecular Weight: 227.14 g/mol
• IUPAC Name: 1-bromo-2-(3-methylbutyl)benzene
• InChI: InChI=1S/C11H15Br/c1-9(2)7-8-10-5-3-4-6-11(10)12/h3-6,9H,7-8H2,1-2H3
• InChI Key: RTCIYBYOTYWPMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC1=CC=CC=C1Br

Description

1-Bromo-2-(3-methyl-butyl)-benzene is a useful research compound. Its molecular formula is C11H15Br and its molecular weight is 227.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Charge a Schlenck flask with palladium dibenzylidene acetone (88 mg, 0.16 mmol) and tri-o-furyl phosphine (72 mg, 0.31 mmol), purge with nitrogen and add 2 ml of dry THF. Stir for 2 minutes, until the deep purple solution turns to greenish yellow and add 1-iodo-2-bromo benzene (0.8 ml. 6.2 mmol) followed by 3-methyl-butyl zinc (0.5 M solution in THF, 30 ml, 15 mmol). React at rt for 4 hours. Add silica gel, concentrate, load onto a flash chromatography column and elute with hexane to obtain the title compound as a colorless liquid (1.1 g, 75%).